Cas no 2648923-80-0 ((2S)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: (2S)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2648923-80-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6503225
• PubChem ID: 165819726
• Update Time: 2025-07-08

(2S)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• (2S)-2-[3-cyclopentyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid
• 2648923-80-0
• EN300-1559578

• Inchi： 1S/C26H30N2O5/c1-16(25(30)31)27-24(29)14-23(17-8-2-3-9-17)28-26(32)33-15-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,16-17,22-23H,2-3,8-9,14-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t16-,23?/m0/s1
• InChI Key： QEGHAMLTRXVWLI-GZWBLTSWSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(N[C@H](C(=O)O)C)=O)C1CCCC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-cyclopentyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

(2S)-2-3-Cyclopentyl-3-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)Propanamidopropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2648923-80-0, known as (2S)-2-3-cyclopentyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced drug delivery systems and biocompatible materials.

Structural Analysis: The molecule features a chiral center at the 2-position of the propanoic acid backbone, denoted by the (S) configuration. This stereochemistry is crucial for its biological activity and selectivity. The cyclopentyl group attached to the third carbon of the propanoic acid moiety introduces rigidity and hydrophobicity, enhancing its stability in various solvents. The fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis, is linked via an amide bond to the cyclopentyl-substituted propanoic acid. This arrangement not only stabilizes the molecule but also facilitates its incorporation into larger biomolecules such as peptides and proteins.

Synthesis and Applications: Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound using multi-step reactions involving Fmoc chemistry. The synthesis typically involves nucleophilic substitution or coupling reactions, leveraging the reactivity of the Fmoc group under specific conditions. Once synthesized, this compound serves as a versatile building block in peptide synthesis, where it can be used to construct complex polypeptides with defined stereochemistry and functionality.

Biological Activity: Studies have shown that (2S)-2-cyclopentyl-Fmoc-amino-propanoic acid exhibits notable biological activity, particularly in modulating enzyme activity and cellular signaling pathways. Its ability to act as a substrate or inhibitor for specific enzymes makes it a valuable tool in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

Materials Science Applications: Beyond its role in medicinal chemistry, this compound has found applications in materials science, particularly in the development of biocompatible polymers and coatings. The Fmoc group's photolabile properties allow for controlled release of bioactive molecules when exposed to UV light, making it ideal for applications in drug delivery systems and tissue engineering.

Recent Research Developments: Recent research has focused on optimizing the synthesis of this compound to enhance its scalability and reduce production costs. Innovations include the use of catalytic asymmetric synthesis to directly obtain the (S)-configured product, eliminating the need for post-synthesis resolution steps. Additionally, computational studies have provided deeper insights into its molecular interactions, paving the way for novel applications in nanotechnology and sensor development.

In conclusion, (2S)-2-cyclopentyl-Fmoc-amino-propanoic acid stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and biological applications, positions it as a key player in future innovations within medicinal chemistry and materials science.